2-(1-methyl-1H-indazol-5-ylsulfanyl)-5-fluorobenzonitrile

• Molecular Formula: C15H10FN3S
• Molecular Weight: 283.3 g/mol
• IUPAC Name: 5-fluoro-2-(1-methylindazol-5-yl)sulfanylbenzonitrile
• InChI: InChI=1S/C15H10FN3S/c1-19-14-4-3-13(7-11(14)9-18-19)20-15-5-2-12(16)6-10(15)8-17/h2-7,9H,1H3
• InChI Key: XCPVNLQIHPPMOU-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C=C(C=C2)SC3=C(C=C(C=C3)F)C#N)C=N1

Description

2-(1-methyl-1H-indazol-5-ylsulfanyl)-5-fluorobenzonitrile is a useful research compound. Its molecular formula is C15H10FN3S and its molecular weight is 283.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Compound (3r) (0.65 g, 2 mmol), potassium carbonate (0.34 g, 2.4 mmol), CsF (0.46 g, 3 mmol), 2,5-difluorobenzonitrile (0.56 g, 4.1 mmol) and DMF (5 mL) were placed in a 60 mL reaction vial and the vial was sealed. The mixture was heated to 100° C. for 16 hours. Excess DMF was removed under reduced pressure. This material was taken up in DCM (50 mL) and washed with water (20 mL). The aqueous layer was extracted with DCM (3×). The combined organic layers were washed with brine (2×) and dried over MgSO4, filtered through a plug of celite/silica gel and concentrated under reduced pressure. The residue was purified by silica gel chromatography with hexane/EtOAc (20%) to give the final product as a viscous liquid (4r) (0.43 g, 75% isolated yield). 1H NMR (400 MHz, CDCl3) δ 7.99 (s, 1H), 7.97 (s, 1H), 7.46 (dd, J=16.8, 8.8 Hz, 2H), 7.35-7.32 (m, 1H), 7.14-7.07 (m, 1H), 7.05-7.01 (m, 1H), 4.1 (s, 3H); MS (ESI) m/z 284.2 (M+H)+.